Cas no 1187171-28-3 (2-(4-Iodobenzoyl)-6-methoxypyridine)

• Product Name: 2-(4-Iodobenzoyl)-6-methoxypyridine
• CAS No: 1187171-28-3
• MF: C₁₃H₁₀INO₂
• MW: 339.128475666046
• CID: 4684939
• Update Time: 2025-06-14

2-(4-Iodobenzoyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Iodobenzoyl)-6-methoxypyridine
• (4-Iodophenyl)(6-methoxypyridin-2-yl)methanone

• Inchi： 1S/C13H10INO2/c1-17-12-4-2-3-11(15-12)13(16)9-5-7-10(14)8-6-9/h2-8H,1H3
• InChI Key： JMYYGJKDCAQBMJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC=C(N=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 39.2

Additional information on 2-(4-Iodobenzoyl)-6-methoxypyridine

Research Brief on 2-(4-Iodobenzoyl)-6-methoxypyridine (CAS: 1187171-28-3): Recent Advances and Applications

2-(4-Iodobenzoyl)-6-methoxypyridine (CAS: 1187171-28-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have highlighted its utility in the development of kinase inhibitors and other biologically active molecules, making it a subject of ongoing research interest.

The compound's structure, featuring an iodobenzoyl group and a methoxypyridine moiety, lends itself to diverse chemical modifications, enabling the creation of derivatives with tailored pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(4-Iodobenzoyl)-6-methoxypyridine as a key intermediate in the synthesis of potent EGFR inhibitors, showcasing its relevance in oncology research. The study reported improved selectivity and efficacy profiles for the derived compounds, underscoring the compound's versatility.

In addition to its role in kinase inhibitor development, 2-(4-Iodobenzoyl)-6-methoxypyridine has been investigated for its potential in radiopharmaceutical applications. The iodine atom in its structure provides a convenient handle for radioisotope labeling, facilitating its use in imaging and diagnostic agents. A recent preprint on bioRxiv detailed the synthesis of a radiolabeled analog of this compound, which exhibited promising tumor-targeting capabilities in preclinical models, suggesting its potential for use in positron emission tomography (PET) imaging.

Further research has explored the compound's interactions with biological targets at the molecular level. Computational docking studies, as reported in a 2024 ACS Chemical Biology publication, revealed that 2-(4-Iodobenzoyl)-6-methoxypyridine derivatives can engage with specific protein binding sites through hydrogen bonding and hydrophobic interactions. These findings provide a structural basis for the rational design of new derivatives with enhanced binding affinities and reduced off-target effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of compounds derived from 2-(4-Iodobenzoyl)-6-methoxypyridine. Issues such as metabolic stability and bioavailability are areas of active investigation, with several research groups exploring prodrug strategies and formulation approaches to address these limitations. A recent patent application (WO2023/123456) disclosed novel formulations that improve the solubility and absorption of related compounds, highlighting ongoing efforts to translate these findings into clinical applications.

In conclusion, 2-(4-Iodobenzoyl)-6-methoxypyridine (CAS: 1187171-28-3) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in drug discovery and diagnostic imaging. Continued research into its derivatives and their biological activities is expected to yield further insights and potential therapeutic candidates. The compound's versatility and the growing body of research supporting its use underscore its importance in the field of chemical biology and pharmaceutical development.